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Compound of Interest

Compound Name: UFP-101 TFA

Cat. No.: B15619808 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical reagents like UFP-101 TFA are paramount for laboratory

safety and environmental responsibility. This document provides a comprehensive, step-by-

step guide for the safe disposal of UFP-101 TFA, a potent and selective antagonist of the NOP

receptor, often supplied as a trifluoroacetate (TFA) salt.

Chemical and Physical Properties
UFP-101 TFA is a complex peptide with specific handling requirements.[1][2] A summary of its

key properties is presented below to inform safe laboratory practices.

Property Value

Molecular Formula C84H139F3N32O23[1]

Molecular Weight 2022.19 g/mol [1][2]

Appearance White to off-white solid[1]

Purity (HPLC) ≥98%

Storage Conditions

Powder: -20°C for 1 year, or -80°C for 2 years.

In solvent: -20°C for 1 month, or -80°C for 6

months.[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
UFP-101 as a trifluoroacetate salt presents hazards that require stringent safety measures. The

trifluoroacetic acid component is corrosive and can cause severe skin burns and eye damage.

[3][4] It may also cause respiratory irritation.

Hazard Statements:

H314: Causes severe skin burns and eye damage.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

H412: Harmful to aquatic life with long lasting effects.

Due to these hazards, the following personal protective equipment (PPE) is mandatory when

handling UFP-101 TFA:

Gloves: Chemical-resistant gloves (e.g., butyl rubber) are required.[5]

Eye Protection: Safety goggles with side shields or a face shield must be worn.[5]

Lab Coat: A flame-retardant lab coat should be worn at all times.

Respiratory Protection: Use a certified respirator if working with the powder outside of a fume

hood or if aerosolization is possible.[5]

UFP-101 TFA Disposal Procedures
The disposal of UFP-101 TFA must be conducted in compliance with local, state, and federal

regulations. Due to its hazardous nature, it cannot be disposed of in standard laboratory trash

or down the drain.
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Step-by-Step Disposal Protocol:
Waste Collection:

Collect all UFP-101 TFA waste, including unused product, contaminated consumables

(e.g., pipette tips, vials), and solutions in a designated, properly labeled hazardous waste

container.

The container must be made of a material compatible with corrosive substances.

Neutralization (for solutions):

If dealing with acidic solutions of UFP-101 TFA, neutralization may be required by your

institution's safety protocols before disposal.

Slowly add a weak base, such as sodium bicarbonate, to the solution while stirring in a

fume hood.

Monitor the pH until it is between 6 and 8.

This neutralized solution should still be disposed of as hazardous waste.

Waste Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.

Ensure the storage area is designated for hazardous chemical waste.

Final Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Provide the disposal company with a complete list of the waste container's contents,

including the Safety Data Sheet (SDS) for trifluoroacetic acid if required.[3][4]

The following diagram illustrates the decision-making process for the proper disposal of UFP-
101 TFA.
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Start: UFP-101 TFA Waste Generated

Is the waste solid or liquid?

Solid Waste (Unused powder, contaminated consumables)

Solid

Liquid Waste (Solutions containing UFP-101 TFA)

Liquid

Collect in a labeled hazardous waste container.

Collect in a labeled, compatible hazardous waste container.

Store waste container in a designated hazardous waste area.

Neutralize with a weak base to pH 6-8 (if required by institution).

Arrange for pickup by a licensed hazardous waste disposal company.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of UFP-101 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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